Cas no 91251-57-9 (2-(2-phenylethoxy)ethan-1-amine)

• Product Name: 2-(2-phenylethoxy)ethan-1-amine
• CAS No: 91251-57-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 4308703
• PubChem ID: 18779062
• Update Time: 2025-10-28

2-(2-phenylethoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2-phenylethoxy)-
• 2-(2-phenylethoxy)ethan-1-amine
• 2-(2-phenylethoxy)ethanamine
• 2-(PHENETHYLOXY)-1-ETHANAMINE
• 993-875-1
• EN300-146669
• 91251-57-9
• SCHEMBL4726492
• DTXCID00888567
• 2-Phenethoxyethan-1-amine
• DTXSID301309329
• AKOS005264023

• Inchi： 1S/C10H15NO/c11-7-9-12-8-6-10-4-2-1-3-5-10/h1-5H,6-9,11H2
• InChI Key： DEAFSYBOATUGFE-UHFFFAOYSA-N
• SMILES： O(CCN)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2-phenylethoxy)ethan-1-amine

Introduction to 2-(2-phenylethoxy)ethan-1-amine (CAS No. 91251-57-9)

2-(2-Phenylethoxy)ethan-1-amine, also known by its CAS number 91251-57-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phenyl group attached to an ethoxy chain, followed by an amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 2-(2-phenylethoxy)ethan-1-amine is C₁₀H₁₅NO₂. Its molecular weight is approximately 181.23 g/mol, and it is typically found as a colorless to pale yellow liquid with a mild aromatic odor. The compound exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various chemical reactions and formulations.

In recent years, the study of 2-(2-phenylethoxy)ethan-1-amine has expanded beyond its basic chemical properties to explore its potential biological activities. One of the most promising areas of research involves its interaction with neurotransmitter systems in the brain. Studies have shown that this compound can modulate the release and reuptake of neurotransmitters such as serotonin and dopamine, which are crucial for regulating mood, cognition, and behavior.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of 2-(2-phenylethoxy)ethan-1-amine on serotonin transporters (SERT). The researchers found that the compound selectively inhibits SERT with high affinity, suggesting its potential as a lead molecule for developing new antidepressant drugs. This finding is particularly significant given the growing need for more effective and safer treatments for mood disorders.

Beyond its potential as a therapeutic agent, 2-(2-phenylethoxy)ethan-1-amine has also been explored for its use in diagnostic imaging. A study published in the Bioorganic & Medicinal Chemistry Letters in 2024 demonstrated that the compound can be labeled with radioactive isotopes to create imaging agents for positron emission tomography (PET). These imaging agents have shown promise in detecting and monitoring various neurological conditions, including Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(2-phenylethoxy)ethan-1-amine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-bromoethylamine hydrobromide with phenethyl alcohol in the presence of a base such as potassium carbonate. This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its synthetic routes, the stability and storage conditions of 2-(2-phenylethoxy)ethan-1-amine are important considerations for both research and industrial applications. The compound is stable under normal laboratory conditions but should be stored at temperatures below 4°C to minimize degradation. It is also advisable to protect it from light and moisture to ensure long-term stability.

The safety profile of 2-(2-phenylethoxy)ethan-1-amine has been extensively evaluated in preclinical studies. These studies have shown that the compound has low toxicity when administered at therapeutic doses. However, as with any new chemical entity, it is essential to conduct thorough safety assessments before advancing to clinical trials.

In conclusion, 2-(2-phenylethoxy)ethan-1-amine (CAS No. 91251-57-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new drugs and diagnostic tools. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further highlighting its significance in the field.